Cas no 393830-95-0 (2,5-Piperazinedione,3-[(1R)-1-hydroxyethyl]-6-(hydroxymethyl)-, (3S,6S)-)

• Product Name: 2,5-Piperazinedione,3-[(1R)-1-hydroxyethyl]-6-(hydroxymethyl)-, (3S,6S)-
• CAS No: 393830-95-0
• MF: C₇H₁₂N₂O₄
• MW: 188.181181907654
• CID: 299660
• PubChem ID: 45115719
• Update Time: 2025-04-19

2,5-Piperazinedione,3-[(1R)-1-hydroxyethyl]-6-(hydroxymethyl)-, (3S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-[(1R)-1-hydroxyethyl]-6-(hydroxymethyl)-, (3S,6S)-
• (3S,6S)-3-[(1R)-1-HYDROXYETHYL]-6-(HYDROXYMETHYL)PIPERAZINE-2,5-DIONE
• 2,5-Piperazinedione,3-[(1R)-1-hydroxyethyl]-6-(hydroxymethyl)-,(3S,6S)-(9CI)
• 393830-95-0

• Inchi： 1S/C7H12N2O4/c1-3(11)5-7(13)8-4(2-10)6(12)9-5/h3-5,10-11H,2H2,1H3,(H,8,13)(H,9,12)/t3-,4+,5+/m1/s1
• InChI Key： NXHJDNOQSRLKEP-WISUUJSJSA-N
• SMILES： O[C@H](C)[C@H]1C(N[C@@H](CO)C(N1)=O)=O

Computed Properties

• Exact Mass: 188.08
• Monoisotopic Mass: 188.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: -1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives